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Compound of Interest

Compound Name: 2-(Tributylstannyl)pyridine

Cat. No.: B098309

An In-depth Technical Guide to 2-(Tributylstannyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Tributylstannyl)pyridine, a
versatile organotin compound widely utilized in organic synthesis. This document outlines its
chemical and physical properties, safety and handling information, and a detailed experimental
protocol for a typical application.

Core Compound Properties

2-(Tributylstannyl)pyridine is an important reagent characterized by the presence of a
tributyltin group attached to a pyridine ring at the 2-position. This structure allows it to be a key
building block in the formation of carbon-carbon bonds through various cross-coupling
reactions.
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Identifier Value Source
Molecular Formula C17H31NSNh [1112113114]
Molecular Weight 368.14 g/mol [21[3]1[41[5]
CAS Number 17997-47-6 [1][3][4]
Appearance Transparent yellow liquid [2][6]
Density 1.137 - 1.15 g/cm?3 [2][7]
Boiling Point 134 °C [2][6]
Melting Point 132-135 °C [2][6]
Purity Standard >85% [51[7]

Storage Conditions

-20°C for optimal stability

[21(51(7]

Safety and Handling

2-(Tributylstannyl)pyridine is a hazardous substance and requires careful handling in a

controlled laboratory environment.
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Hazard Category GHS Hazard Statement

Flammability H226: Flammable liquid and vapour[1][8]
Acute Toxicity (Oral) H301: Toxic if swallowed[1][8]

Acute Toxicity (Dermal) H312: Harmful in contact with skin[1][8]
Skin Corrosion/Irritation H315: Causes skin irritation[1][8]

Eye Damage/Irritation H319: Causes serious eye irritation[1][8]
Specific Target Organ Toxicity (Repeated H372: Causes damage to organs through
Exposure) prolonged or repeated exposure[1][8]

H360FD: May damage fertility. May damage the

Reproductive Toxicity unborn child.[7][9]

H410: Very toxic to aquatic life with long lasting

Hazardous to the Aquatic Environment
effects[8][9]

Precautionary Statements: P210, P273, P280, P301 + P310, P303 + P361 + P353, P305 +
P351 + P338[7][9]. Always consult the Safety Data Sheet (SDS) before use.[8][10] Personal
protective equipment, including eye shields, face shields, and gloves, should be worn.[9]

Applications in Organic Synthesis

2-(Tributylstannyl)pyridine is a key reagent in palladium-catalyzed cross-coupling reactions,
most notably the Stille coupling.[11] This reaction allows for the formation of a C-C bond
between the pyridine ring and various organic electrophiles. Its applications include the
synthesis of complex molecules, such as pharmaceuticals and functional materials.[11][12] It
serves as a building block for creating bidentate ligands like 2-pyridylazaazulene, which exhibit
pH and cationic-metal dependent emission spectra.[4][5][12]
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2-(Tributylstannyl)pyridine
Pharmaceutical Synthesis
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Caption: Stille coupling reaction pathway using 2-(Tributylstannyl)pyridine.

Experimental Protocol: Synthesis of 2-
(Tributylstannyl)pyridine

The following is a representative protocol for the synthesis of 2-(Tributylstannyl)pyridine,
adapted from documented procedures.[13]

Materials:

e 2-Bromopyridine

e n-Butyllithium (2.5 M in hexanes)

e Tributyltin chloride

e Anhydrous tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4CI) solution

o Ethyl acetate

o Saturated aqueous sodium chloride (NaCl) solution (brine)

e Anhydrous sodium sulfate (Na2S04)
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Procedure:

e Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar and under a nitrogen atmosphere, dissolve 2-bromopyridine (1.0 eq) in anhydrous
THF.

e Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium
(1.0 eq) dropwise. Stir the mixture at -78 °C for 60 minutes.

» Stannylation: To the resulting mixture, slowly add tributyltin chloride (1.0 eq) at -78 °C. Allow
the reaction to proceed at this temperature for 3 hours.

e Quenching: Remove the cooling bath and allow the reaction mixture to warm to room
temperature. Stir for an additional 30 minutes. Quench the reaction by the slow addition of a
saturated aqueous NH4CI solution.

o Extraction: Remove the solvents under reduced pressure. Extract the residue with ethyl
acetate and wash the organic layer several times with a saturated NaCl aqueous solution.

e Drying and Concentration: Dry the collected organic layer over anhydrous Na2S0O4, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: The crude product can be further purified by column chromatography on silica
gel if necessary.
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Caption: Experimental workflow for the synthesis of 2-(Tributylstannyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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